Hydrazinecarboxylic acid, (2-methyl-1-phenylpropylidene)-, methyl ester

• CAS No.: 88692-98-2
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: methyl N-[(2-methyl-1-phenylpropylidene)amino]carbamate
• InChI: InChI=1S/C12H16N2O2/c1-9(2)11(13-14-12(15)16-3)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,15)
• InChI Key: CFNWVBVEKMKDRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=NNC(=O)OC)C1=CC=CC=C1

Description

Hydrazinecarboxylic acid, (2-methyl-1-phenylpropylidene)-, methyl ester is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 44.46 g (0.3 moles) of isobutyrophenone in 200 ml of methanol 3 ml of acetic acid and 27 g of methyl carbazate are added. The reaction mixture is boiled in a flask equipped with a reflux condenser, then clarified and evaporated in vacuo to half of its original volume. The residue is cooled and the separated tallow-like product is filtered off. Yield: 64.2 g (97.3%) M.p.: 78°-80° C. The product can be recrystallized from petrol.